3-(Chloromethyl)-3-(2,2,2-trifluoroethyl)oxolane
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-(Chloromethyl)-3-(2,2,2-trifluoroethyl)oxolane is a heterocyclic compound featuring an oxolane (tetrahydrofuran) ring substituted at the 3-position with a chloromethyl (-CH2Cl) group and a 2,2,2-trifluoroethyl (-CH2CF3) group. The oxolane scaffold provides a rigid, oxygen-containing framework, while the substituents confer distinct electronic and steric properties.
The trifluoroethyl group is a common motif in pharmaceuticals to optimize bioavailability and target binding , while chlorinated derivatives often serve as intermediates in organic synthesis or active pesticidal agents .
Properties
Molecular Formula |
C7H10ClF3O |
|---|---|
Molecular Weight |
202.60 g/mol |
IUPAC Name |
3-(chloromethyl)-3-(2,2,2-trifluoroethyl)oxolane |
InChI |
InChI=1S/C7H10ClF3O/c8-4-6(1-2-12-5-6)3-7(9,10)11/h1-5H2 |
InChI Key |
JFTKNIPCSNYDLQ-UHFFFAOYSA-N |
Canonical SMILES |
C1COCC1(CC(F)(F)F)CCl |
Origin of Product |
United States |
Biological Activity
3-(Chloromethyl)-3-(2,2,2-trifluoroethyl)oxolane is an organic compound characterized by its unique structural features, including a chloromethyl group and a trifluoroethyl group attached to an oxolane ring. This compound has garnered attention in various fields, particularly in medicinal chemistry and biological research due to its potential therapeutic applications and interactions with biological targets.
Chemical Structure and Properties
- Molecular Formula : CHClFO
- Molecular Weight : 202.60 g/mol
The trifluoroethyl group enhances lipophilicity, which can significantly influence the compound's distribution and activity within biological systems. The chloromethyl group can participate in nucleophilic substitution reactions, potentially leading to modifications of proteins and nucleic acids, which are crucial for understanding its biological activity.
The biological activity of 3-(Chloromethyl)-3-(2,2,2-trifluoroethyl)oxolane is primarily attributed to its ability to interact with various biomolecules:
- Covalent Bond Formation : The chloromethyl group can form covalent bonds with nucleophilic sites on proteins or nucleic acids, modifying their function and potentially altering cellular processes.
- Lipophilicity and Membrane Permeability : The trifluoroethyl moiety increases the lipophilicity of the compound, enhancing its ability to cross cellular membranes and reach intracellular targets.
In Vitro Studies
Research has indicated that compounds similar to 3-(Chloromethyl)-3-(2,2,2-trifluoroethyl)oxolane exhibit significant biological activities such as anti-cancer properties. For instance, studies on trifluoromethylated compounds have shown enhanced anti-cancer activity against various cell lines due to their ability to induce apoptosis and inhibit tumor growth .
Case Studies
- Anti-Cancer Activity : A study evaluated a series of isoxazole derivatives containing trifluoromethyl groups, demonstrating that the presence of such groups significantly enhanced their anti-cancer efficacy against MCF-7 breast cancer cells. The lead molecule exhibited an IC value of 3.09 μM, indicating potent activity .
- Enzyme Inhibition : Trifluoromethyl-containing compounds have been shown to inhibit enzymes such as cyclooxygenase-2 (COX-2), which is involved in inflammatory processes. This inhibition could be relevant for developing anti-inflammatory drugs .
Comparative Analysis with Related Compounds
| Compound Name | Key Features | Differences |
|---|---|---|
| 2-(Chloromethyl)oxolane | Lacks trifluoroethyl group | Different chemical properties |
| 2-(2,2,2-Trifluoroethyl)oxolane | Lacks chloromethyl group | Affects reactivity |
| 3-(Bromomethyl)-3-(trifluoroethyl)oxolane | Contains bromine instead of chlorine | Alters reactivity in substitution reactions |
The combination of both chloromethyl and trifluoroethyl groups in 3-(Chloromethyl)-3-(2,2,2-trifluoroethyl)oxolane contributes to its unique reactivity compared to these related compounds.
Comparison with Similar Compounds
Structural Analogues
The following table summarizes key structural analogs, highlighting differences in substitution patterns, heterocycles, and applications:
Key Observations:
- Heterocycle Variations : The target compound’s oxolane ring contrasts with dioxolane () and pyrrolidine () scaffolds. Dioxolanes offer increased oxygen content and polarity, while pyrrolidines are nitrogen-containing, enabling hydrogen bonding in drug-receptor interactions .
- Substituent Effects: Chloromethyl vs. Chloropropyl: The shorter chloromethyl chain in the target compound may enhance reactivity compared to the chloropropyl group in the dioxolane analog, favoring faster alkylation or degradation . Trifluoroethyl vs.
Physicochemical Properties
While direct data on the target compound are unavailable, inferences can be drawn from analogous structures:
- Lipophilicity: The trifluoroethyl group increases lipophilicity (logP) compared to non-fluorinated analogs, enhancing membrane permeability in drug candidates .
- Electron-Withdrawing Effects: The -CF3 group in Furyloxyfen stabilizes adjacent nitro and phenoxy groups, contributing to its herbicidal activity . Similarly, the trifluoroethyl group in the target compound may stabilize reactive intermediates during synthesis.
- Polarity : The oxolane ring’s oxygen atom confers moderate polarity, intermediate between dioxolane (more polar) and pyrrolidine (less polar due to nitrogen) .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
